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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564

This technical guide provides a comprehensive overview of 4,5-Dichlorophthalic acid, a key
chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document details its fundamental properties, chemical structure, and
relevant experimental procedures.

Core Properties and Chemical Identity

4,5-Dichlorophthalic acid is an aromatic dicarboxylic acid distinguished by two chlorine atoms
on the phthalic acid framework.[1] It typically presents as a white to off-white crystalline solid.[1]
This compound serves as a vital building block in organic synthesis, particularly in the
production of polymers, resins, dyes, and pigments.[1]

Physicochemical Data

The essential quantitative data for 4,5-Dichlorophthalic acid are summarized in the table
below for ease of reference and comparison.
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Property Value Source
Molecular Formula CsH4Cl204 [L1121[31[4115]
Molecular Weight 235.02 g/mol [21[31[4]
CAS Number 56962-08-4 [1[21[3][41[5]16]1[7]
Melting Point 198-200 °C (decomposes) [7]
Appearance White to off-white crystalline o

solid
Purity >96-98% [31[6]

N Sparingly soluble in water;
Solubility ] [1]
soluble in ethanol and acetone

Chemical Structure

The molecular structure of 4,5-Dichlorophthalic acid is foundational to its chemical reactivity
and applications. The presence of chlorine atoms enhances its utility in electrophilic substitution
reactions.[1]

Caption: Chemical structure of 4,5-Dichlorophthalic acid.

Experimental Protocols

A noted method for the purification of 4,5-Dichlorophthalic acid involves the following steps:

Crystallization: The acid is first crystallized from water.[7]
¢ Anhydride Formation: It can be further purified by conversion to its anhydride.[7]

 Esterification: The resulting anhydride is reacted with boiling ethanol to form the monoethyl
ester.[7]

o Hydrolysis: Finally, the monoethyl ester is hydrolyzed back to the diacid, yielding a purified
product.[7]
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Purification Protocol

React with Boiling EtOH
(Form Monoethyl Ester)

Crude 4,5-Dichlorophthalic Acid Crystallize from Water Convert to Anhydride Hydrolyze back to Diacid Purified 4,5-Dichlorophthalic Acid

Click to download full resolution via product page

Caption: Workflow for the purification of 4,5-Dichlorophthalic acid.

Safety and Handling

4,5-Dichlorophthalic acid is associated with the following hazard statements: H315 (causes
skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).
[6] Appropriate personal protective equipment should be utilized when handling this chemical,
and it should be stored in a dry, room-temperature environment.[6] Due to its potential for
environmental persistence, proper disposal methods are crucial.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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